2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-(1-benzyltetrazol-5-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-12-7-8-14(9-15(12)18)19-16(24)11-25-17-20-21-22-23(17)10-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: WNRVADUMNJYQQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=NN2CC3=CC=CC=C3)Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide, also known as BTA-798, is a chemical compound with potential applications in the field of medicinal chemistry. It belongs to the class of tetrazole-containing compounds and has been shown to exhibit interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the tumor suppressor protein p53, which plays a role in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a useful tool for investigating its pharmacological properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to investigate its efficacy and safety in different types of cancer. Another area of interest is its potential use as an anti-inflammatory agent. Studies are needed to investigate its effectiveness in different models of inflammation and to elucidate its mechanism of action. Finally, studies are needed to investigate its pharmacokinetics and pharmacodynamics in order to optimize its dosing and administration.

Scientific Research Applications

2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(3-chloro-4-methylphenyl)acetamide has been investigated for its potential use as a therapeutic agent in various diseases. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. In one study, this compound was found to inhibit the growth of human breast cancer cells by inducing apoptosis. In another study, it was shown to reduce inflammation and pain in a rat model of arthritis.